Cas no 149965-41-3 (4-Bromo-2-(bromomethyl)-1-chlorobenzene)

• Product Name: 4-Bromo-2-(bromomethyl)-1-chlorobenzene
• CAS No: 149965-41-3
• MF: C₇H₅Br₂Cl
• MW: 284.375599622726
• CID: 1038777
• PubChem ID: 11558280
• Update Time: 2025-09-19

4-Bromo-2-(bromomethyl)-1-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(bromomethyl)-1-chlorobenzene
• 5-Bromo-2-chlorobenzyl bromide
• MFCD11036378
• 149965-41-3
• AKOS012020351
• LARDKFQCEKGHTB-UHFFFAOYSA-N
• 5-bromo-2-chloro-benzylbromide
• A884213
• G61126
• EN300-75651
• ZFA96541
• AM86625
• 1-bromo-3-brommethyl-4-chloro-benzene
• SY189644
• 5-bromo-2-chlorobenzylbromide
• 4-bromo-2-bromomethyl-1-chlorbenzene
• SCHEMBL844672
• CS-0446929
• 4-bromo-2-(bromomethyl)-1-chloro-benzene
• DA-10020
• DTXSID40468584
• 4-bromo-2-brommethyl-1-chloro-benzene
• Benzene, 4-bromo-2-(bromomethyl)-1-chloro-
• 4-bromo-2-bromomethyl-1-chloro-benzene
• DTXCID70419403

• MDL： MFCD11036378
• Inchi： 1S/C7H5Br2Cl/c8-4-5-3-6(9)1-2-7(5)10/h1-3H,4H2
• InChI Key： LARDKFQCEKGHTB-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C=1)Br)Cl

Computed Properties

• Exact Mass: 281.84465
• Monoisotopic Mass: 281.84465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.933
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides